Cas no 1260606-38-9 (Boc-3,5-dichloro-D-homophenylalanine)

• Product Name: Boc-3,5-dichloro-D-homophenylalanine
• CAS No: 1260606-38-9
• MF: C₁₅H₁₉Cl₂NO₄
• MW: 348.221662759781
• CID: 2854702
• Update Time: 2025-11-05

Boc-3,5-dichloro-D-homophenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-3,5-dichloro-D-homophenylalanine
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(3,5-dichlorophenyl)butanoic acid
• Benzenebutanoic acid, 3,5-dichloro-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αR)-

• Inchi： 1S/C15H19Cl2NO4/c1-15(2,3)22-14(21)18-12(13(19)20)5-4-9-6-10(16)8-11(17)7-9/h6-8,12H,4-5H2,1-3H3,(H,18,21)(H,19,20)/t12-/m1/s1
• InChI Key： WMDXHYBSJWTUFO-GFCCVEGCSA-N
• SMILES： C(O)(=O)[C@H](NC(OC(C)(C)C)=O)CCC1=CC(Cl)=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-3,5-dichloro-D-homophenylalanine

Recent Advances in the Application of Boc-3,5-dichloro-D-homophenylalanine (CAS: 1260606-38-9) in Chemical Biology and Pharmaceutical Research

Boc-3,5-dichloro-D-homophenylalanine (CAS: 1260606-38-9) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a Boc-protected amino group and dichloro-substituted phenyl ring, serves as a critical building block in the synthesis of peptide-based therapeutics and bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, receptor modulators, and drug candidates targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Boc-3,5-dichloro-D-homophenylalanine in the design of potent protease inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of peptidomimetics, which exhibited nanomolar inhibitory activity against target enzymes implicated in inflammatory disorders. The dichloro substitution was found to enhance binding affinity through hydrophobic interactions with the enzyme's active site, underscoring the compound's structural advantages.

In addition to its role in drug discovery, Boc-3,5-dichloro-D-homophenylalanine has been employed in the development of peptide-based probes for studying protein-protein interactions. A recent Nature Chemical Biology publication (2024) detailed its incorporation into fluorescently labeled peptides, enabling real-time visualization of intracellular signaling pathways. The compound's stability under physiological conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols were highlighted as major advantages for such applications.

Ongoing research efforts are exploring the potential of Boc-3,5-dichloro-D-homophenylalanine in addressing drug resistance challenges. Preliminary results from a multi-center study suggest that derivatives of this compound may overcome resistance mechanisms in certain cancer cell lines by modulating efflux pump activity. The unique electronic properties imparted by the dichloro substitution appear to play a crucial role in this context, though further mechanistic studies are warranted.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of Boc-3,5-dichloro-D-homophenylalanine. A 2024 patent application disclosed an optimized catalytic asymmetric synthesis route that achieves >95% enantiomeric excess while reducing hazardous byproducts. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical R&D.

Looking ahead, researchers anticipate expanding applications of Boc-3,5-dichloro-D-homophenylalanine in targeted drug delivery systems and as a scaffold for developing constrained peptides with enhanced metabolic stability. Several biotech companies have included derivatives of this compound in their preclinical pipelines, particularly for neurological and oncological indications. As structural biology techniques continue to advance, the precise characterization of its interactions with biological targets will likely reveal additional therapeutic opportunities.